N'-(2-phenylacetyl)-2-thiophenecarbohydrazide

• IUPAC Name: N'-(2-phenylacetyl)thiophene-2-carbohydrazide
• InChI: InChI=1S/C13H12N2O2S/c16-12(9-10-5-2-1-3-6-10)14-15-13(17)11-7-4-8-18-11/h1-8H,9H2,(H,14,16)(H,15,17)
• InChI Key: UFLWIEYYYVLDOB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CC(=O)NNC(=O)C2=CC=CS2
• Molecular Formula: C13H12N2O2S
• Molecular Weight: 260.31 g/mol

Description

Synthesis Analysis

The synthesis of N'-(2-phenylacetyl)-2-thiophenecarbohydrazide and related compounds involves reactions under mild conditions, leading to high yields. For instance, the reaction of 1-acetyl-2-phenylacetylene with thiocarbohydrazide affords bis(1-methyl-3-phenyl-2-propynylidene)carbonothioic dihydrazide exclusively, with yields up to 92%. The structures of these compounds are confirmed using spectroscopic methods such as IR and NMR, along with X-ray analysis (Dvorko et al., 2008).

Molecular Structure Analysis

Molecular and supramolecular structures of compounds related to N'-(2-phenylacetyl)-2-thiophenecarbohydrazide have been characterized by elemental analysis, NMR spectroscopy, and X-ray crystallography. These analyses reveal intricate details about the ligand and complex formations, showcasing the versatility of these compounds in forming various molecular architectures (Casas et al., 2005).

Chemical Reactions and Properties

Reactions involving thiophenecarbohydrazides demonstrate their ability to form complexes with transition metals, indicating their utility in catalysis and materials science. Complexes prepared from reactions with various metal salts show unique spectroscopic characteristics and potential applications in catalysis (Mostafa & Bekheit, 2000).

Physical Properties Analysis

The physical properties of thiophenecarbohydrazides, including melting points, solubility, and crystal structures, provide insight into their stability and potential applications. X-ray diffraction analysis contributes to understanding the crystal lattice and molecular interactions within these compounds, aiding in the prediction of their behavior in various conditions (Quoc et al., 2019).